Cas no 2172567-61-0 (2-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid)

• Product name: 2-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid
• CAS No: 2172567-61-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6274020
• PubChem ID: 165824981

2-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid
• 2-ethyl-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]pyrrolidine-3-carboxylic acid
• EN300-1529505
• 2172567-61-0

• Inchi： 1S/C27H32N2O5/c1-2-24-22(26(31)32)14-16-29(24)25(30)13-7-8-15-28-27(33)34-17-23-20-11-5-3-9-18(20)19-10-4-6-12-21(19)23/h3-6,9-12,22-24H,2,7-8,13-17H2,1H3,(H,28,33)(H,31,32)
• InChI Key： QVEIHGVVQOUKEG-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C(CCCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1CC)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.9Ų
• XLogP3: 3.8

Additional information on 2-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid

Introduction to 2-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid (CAS No. 2172567-61-0)

2-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid, identified by the CAS number 2172567-61-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 2-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid is characterized by a pyrrolidine core, which is a common scaffold in many bioactive molecules. The presence of an ethyl group at the 2-position and a pentanoyl moiety at the 1-position contributes to its unique physicochemical properties. Additionally, the incorporation of a fluoren-9-ylmethoxycarbonyl group enhances its molecular complexity and potentially influences its binding interactions with biological targets.

One of the most intriguing aspects of this compound is its potential role in drug development. The fluoren-9-ylmethyl moiety is known for its ability to improve solubility and metabolic stability, which are critical factors in the design of novel pharmaceuticals. Furthermore, the carboxylic acid group at the 3-position provides a site for further functionalization, allowing chemists to tailor its properties for specific applications.

Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry due to their diverse biological activities. These compounds have been shown to interact with various enzymes and receptors, making them valuable candidates for treating a wide range of diseases. In particular, modifications involving the methylene group between the amino and carboxylic acid functionalities can significantly alter the pharmacokinetic profile of these molecules.

The synthesis of 2-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluorenylmethyl ester group is particularly challenging and requires expertise in protecting group strategies to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency, which is crucial for large-scale pharmaceutical applications.

In terms of biological activity, preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. The structural features present in its molecule, such as the pyrrolidine ring and the fluorene-based moiety, are known to modulate enzyme activity by binding to specific pockets within the active site. This has led researchers to explore its potential as an anti-inflammatory agent or as a lead compound for further drug development.

The pharmacological evaluation of 2-ethyl-1-5-({(9H-fluoren-9-ylmethoxycarbonyl}amino)pentanoylpyrrolidine}-3-carboxylic acid) (CAS No. 2172567_61_0) has revealed promising results in preclinical models. Its ability to interact with biological targets without causing significant side effects makes it an attractive candidate for further investigation. Additionally, its structural similarity to known bioactive compounds suggests that it may be amenable to structure-based drug design approaches.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting how it interacts with biological targets at the atomic level. These insights have guided experimental efforts and have helped optimize its structure for improved efficacy and reduced toxicity.

As research continues, new applications for 2_ethyl_1_5_(({9H_fluoren_9_ylmethoxycarbonyl})amino)pentanoylpyrrolidine}_3_carboxylic_acid) (CAS No._2172567_61_0) are likely to emerge. Its unique structural features make it a versatile scaffold that can be modified to address various therapeutic needs. The combination of synthetic innovation and computational biology will be key to unlocking its full potential in drug discovery.

In conclusion,2_ethyl_1_5_(({9H_fluoren_9_ylmethoxycarbonyl})amino)pentanoylpyrrolidine}_3_carboxylic_acid) (CAS No._2172567_61_0) represents an exciting advancement in pharmaceutical chemistry. Its promising biological activities and well-defined molecular structure position it as a valuable tool for researchers seeking to develop new treatments for human diseases. As our understanding of its properties grows，so too will its potential contributions to medicine。